Cas no 1036378-91-2 (N-(4-Bromo-benzyl)-N-(2,2-dimethoxy-ethyl)-4-methyl-benzenesulfonamide)

• Product Name: N-(4-Bromo-benzyl)-N-(2,2-dimethoxy-ethyl)-4-methyl-benzenesulfonamide
• CAS No: 1036378-91-2
• MF: C₁₈H₂₂BrNO₄S
• MW: 428.340583324432
• CID: 2863315
• Update Time: 2023-08-10

N-(4-Bromo-benzyl)-N-(2,2-dimethoxy-ethyl)-4-methyl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-benzyl)-N-(2,2-dimethoxy-ethyl)-4-methyl-benzenesulfonamide

• Inchi： 1S/C18H22BrNO4S/c1-14-4-10-17(11-5-14)25(21,22)20(13-18(23-2)24-3)12-15-6-8-16(19)9-7-15/h4-11,18H,12-13H2,1-3H3
• InChI Key： MNLWRVRXGBORJM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(CC(OC)OC)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 476
• XLogP3: 3.5
• Topological Polar Surface Area: 64.2